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Compound of Interest

Compound Name: Ticagrelor-d4

Cat. No.: B15573000 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of Ticagrelor-
d4, a deuterated internal standard essential for the accurate quantification of the antiplatelet

drug Ticagrelor in complex biological matrices. This document is intended for researchers,

scientists, and drug development professionals who require reliable analytical standards and

detailed experimental protocols for pharmacokinetic, pharmacodynamic, and bioequivalence

studies.

Commercial Availability of Ticagrelor-d4
Ticagrelor-d4 is available from several specialized chemical suppliers that provide stable

isotope-labeled compounds for research and analytical purposes. It is crucial to source this

internal standard from reputable vendors to ensure isotopic purity and chemical stability.

Table 1: Commercial Suppliers of Ticagrelor-d4
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Note: The availability and catalog numbers are subject to change. It is recommended to contact

the suppliers directly for the most current information.

Physicochemical Properties of Ticagrelor and its
Deuterated Analog
The physicochemical properties of Ticagrelor and its deuterated analog are critical for the

development of analytical methods.

Table 2: Physicochemical Data

Property Ticagrelor Ticagrelor-d4

CAS Number 274693-27-5[1][2][3][4] 1265911-54-3[5]

Molecular Formula C₂₃H₂₈F₂N₆O₄S[1][3] C₂₃H₂₄D₄F₂N₆O₄S[5][6]

Molecular Weight 522.57 g/mol [1] 526.59 g/mol [5]

Synonyms AZD6140, Brilinta, Brilique AZD6140-d4

Experimental Protocols: Quantification of Ticagrelor
in Human Plasma using LC-MS/MS
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The following is a representative experimental protocol for the quantitative analysis of

Ticagrelor in human plasma using a deuterated internal standard like Ticagrelor-d4. This

method is based on common practices in bioanalytical laboratories.

Materials and Reagents
Ticagrelor analytical standard

Ticagrelor-d4 (or other suitable deuterated analog like Ticagrelor-d7) as an internal standard

(IS)

HPLC-grade acetonitrile, methanol, and water

Formic acid or ammonium acetate

Human plasma (with anticoagulant, e.g., K₂-EDTA)

Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) consumables

HPLC column (e.g., C18)

Sample Preparation
The objective of sample preparation is to extract Ticagrelor and the internal standard from the

plasma matrix, removing proteins and other interfering substances.

Protein Precipitation (PPT) Method:

To a 50 µL aliquot of human plasma, add 150 µL of acetonitrile containing the internal

standard (e.g., 5 ng/mL of Ticagrelor-d4).

Vortex the mixture for 10 minutes to precipitate proteins.

Centrifuge the samples at 13,000 x g for 15 minutes at 4°C.

Transfer the supernatant to a clean tube or vial for LC-MS/MS analysis.

Liquid-Liquid Extraction (LLE) Method:
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To a 200 µL aliquot of plasma, add the internal standard solution.

Add an appropriate extraction solvent (e.g., ethyl acetate).

Vortex for 5 minutes.

Centrifuge to separate the organic and aqueous layers.

Evaporate the organic layer to dryness under a stream of nitrogen.

Reconstitute the residue in the mobile phase for injection.

LC-MS/MS Conditions
Table 3: Example LC-MS/MS Parameters

Parameter Condition

LC System Agilent 1260 HPLC or equivalent

Column
Acclaim™ RSLC 120 C₁₈ (2.2 µm, 2.1 × 100

mm) or equivalent

Mobile Phase
Gradient of Acetonitrile and Water with 0.1%

Formic Acid

Flow Rate 0.3 mL/min

Injection Volume 5 µL

Column Temperature 40°C

MS System Triple quadrupole mass spectrometer

Ionization Mode
Electrospray Ionization (ESI), Negative or

Positive

MRM Transitions
Ticagrelor: m/z 521.1 → 361.1[7]; Ticagrelor-d7:

m/z 530.4 > 127.0 (example)

Note: These parameters should be optimized for the specific instrumentation and deuterated

standard used.
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Mandatory Visualizations
Signaling Pathway of Ticagrelor
Ticagrelor is a direct-acting, reversible antagonist of the P2Y12 receptor on platelets. It

prevents ADP-mediated platelet activation and aggregation.
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Caption: Ticagrelor's mechanism of action on the P2Y12 signaling pathway.

Experimental Workflow for Bioanalytical Method
Validation
The validation of a bioanalytical method is a critical step to ensure the reliability of the data

generated from study samples.
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Caption: General workflow for bioanalytical method validation.
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Logical Relationship for Sample Analysis
This diagram illustrates the logical steps involved from receiving a biological sample to

obtaining the final concentration data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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